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Compound of Interest

Compound Name: C.I. Mordant yellow 12

Cat. No.: B3276742 Get Quote

An In-depth Technical Guide to C.I. Mordant
Yellow 12
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Mordant Yellow 12, also identified by the Colour Index number 14045 and CAS number

6470-98-0, is a monoazo mordant dye. Mordant dyes are a class of colorants that require a

mordant, typically a metal salt, to bind to the substrate, forming an insoluble coordination

complex. This process enhances the fastness of the dye to washing, light, and perspiration. C.I.
Mordant Yellow 12 is primarily used in the textile industry for dyeing protein fibers such as

wool and silk, as well as some synthetic fibers like nylon. Its chemical structure and properties

make it a subject of interest for researchers in materials science and dyeing technology.

Chemical Structure and Properties
C.I. Mordant Yellow 12 is the sodium salt of 5-[(4-aminophenyl)azo]-2-hydroxybenzoic acid.

The molecule consists of a salicylic acid group coupled to a 4-aminophenylazo group. This

structure, containing hydroxyl, carboxyl, and azo functional groups, allows it to form stable

chelate complexes with metal ions, a key characteristic of mordant dyes.
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A summary of the key physicochemical properties of C.I. Mordant Yellow 12 is presented in

the table below.

Property Value Reference

IUPAC Name

sodium 5-[(4-

aminophenyl)azo]-2-

hydroxybenzoate

Synonyms

C.I. 14045, Mordant Yellow 2,

Acid Mordant Yellow MY,

Chrome Yellow 2GN

CAS Number 6470-98-0

Molecular Formula C₁₃H₁₀N₃NaO₃

Molecular Weight 279.23 g/mol

Appearance
Light yellow to gold-brown or

brown powder
[1]

Melting Point 279-283 °C

Solubility

Soluble in water (forms a red-

light yellow solution), slightly

soluble in ethanol and

acetone.

[1]

Behavior in Acids

In concentrated sulfuric acid, it

forms a dark yellow solution

which turns orange upon

dilution. In concentrated nitric

acid, it forms an orange

solution.

[1]

Spectroscopic Data
Detailed spectroscopic data for C.I. Mordant Yellow 12 is not readily available in the public

domain. For research purposes, it is recommended to perform analytical characterization (UV-

Vis, FT-IR, NMR) on a purified sample.
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Experimental Protocols
Synthesis of C.I. Mordant Yellow 12
The synthesis of C.I. Mordant Yellow 12 involves a two-step process: diazotization of an

aromatic amine followed by an azo coupling reaction with a coupling component, and

subsequent hydrolysis.[1]

Materials:

4-Nitroaniline (4-Nitrobenzenamine)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Salicylic acid (2-Hydroxybenzoic acid)

Sodium hydroxide (NaOH)

Sodium hydrosulfite (Na₂S₂O₄) or other suitable reducing agent

Ice

Procedure:

Diazotization of 4-Nitroaniline:

Dissolve 4-nitroaniline in a solution of hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a cold aqueous solution of sodium nitrite while maintaining the temperature

below 5 °C. Stir the mixture for 30 minutes to ensure complete formation of the diazonium

salt.

Azo Coupling:
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In a separate vessel, dissolve salicylic acid in an aqueous solution of sodium hydroxide to

form sodium salicylate.

Cool the sodium salicylate solution to 0-5 °C.

Slowly add the cold diazonium salt solution to the cold sodium salicylate solution with

vigorous stirring. Maintain the temperature below 5 °C and keep the solution alkaline (pH

8-9) by adding sodium hydroxide solution as needed.

Stir the reaction mixture for several hours until the coupling reaction is complete, indicated

by the formation of a colored precipitate.

Reduction of the Nitro Group:

The resulting intermediate, sodium 2-hydroxy-5-[(4-nitrophenyl)azo]benzoate, is then

reduced to form the final product.

Heat the suspension of the intermediate and add a reducing agent such as sodium

hydrosulfite in portions until the color of the solution changes, indicating the reduction of

the nitro group to an amino group.

Isolation and Purification:

Cool the reaction mixture and acidify it to precipitate the dye.

Filter the precipitate, wash it with cold water to remove impurities, and then with a small

amount of ethanol.

Dry the purified C.I. Mordant Yellow 12 in a vacuum oven.

Application as a Mordant Dye on Wool
The application of C.I. Mordant Yellow 12 to wool typically follows a pre-mordanting, meta-

mordanting (simultaneous), or post-mordanting method. The choice of mordant (e.g.,

potassium dichromate, alum, ferrous sulfate) will influence the final color.

Materials:
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Wool yarn or fabric

C.I. Mordant Yellow 12

Potassium dichromate (K₂Cr₂O₇) (mordant)

Acetic acid

Scouring agent (e.g., neutral soap)

Procedure (Pre-mordanting):

Scouring: Wash the wool material with a neutral soap solution at 40-50 °C to remove any

impurities. Rinse thoroughly with water.

Mordanting:

Prepare a mordant bath containing potassium dichromate (e.g., 3% on weight of fiber) and

a small amount of acetic acid.

Immerse the scoured, wet wool in the mordant bath.

Gradually heat the bath to boiling and maintain it at a gentle boil for 1 hour.

Allow the bath to cool, then remove the wool, rinse it thoroughly with water, and squeeze

out the excess water.

Dyeing:

Prepare a dyebath containing the dissolved C.I. Mordant Yellow 12 (e.g., 1-2% on weight

of fiber) and acetic acid to achieve a pH of 4.5-5.5.

Immerse the mordanted, wet wool in the dyebath.

Gradually heat the dyebath to boiling and maintain it at a gentle boil for 1-1.5 hours,

stirring occasionally to ensure even dyeing.

Allow the dyebath to cool.
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Rinsing and Finishing:

Remove the dyed wool from the bath and rinse it with water until the water runs clear.

A final wash with a neutral soap solution can be performed to improve fastness.

Rinse again and dry the wool in the shade.

Visualizations
Logical Relationship of Mordant Dyeing
The following diagram illustrates the fundamental principle of mordant dyeing, where the

mordant acts as a bridge between the dye molecule and the fiber.
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Dyed Fiber
(Coordination Complex)
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Formation of
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Caption: Principle of mordant dyeing.

Experimental Workflow for Synthesis
The diagram below outlines the key stages in the synthesis of C.I. Mordant Yellow 12.
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Reduction

4-Nitroaniline in HCl

Add NaNO₂ at 0-5°C

Diazonium Salt Solution

Mix with Diazonium Salt
at 0-5°C and pH 8-9

Salicylic Acid in NaOH

Azo Dye Intermediate

Suspend Intermediate

Add Reducing Agent & Heat

C.I. Mordant Yellow 12

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Mordant Yellow 12.
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Safety and Toxicology
The toxicological properties of C.I. Mordant Yellow 12 have not been fully investigated. As with

all chemicals, appropriate safety precautions should be taken. It may cause eye, skin, and

respiratory tract irritation. It is recommended to handle the dye in a well-ventilated area and to

wear personal protective equipment, including gloves, safety glasses, and a lab coat. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
C.I. Mordant Yellow 12 is a valuable colorant in the textile industry, particularly for protein

fibers. Its ability to form stable complexes with metal mordants results in dyeings with good

fastness properties. This technical guide provides an overview of its chemical structure,

properties, and experimental protocols for its synthesis and application. Further research into

its spectroscopic characterization and toxicological profile would be beneficial for a more

comprehensive understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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